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Compound of Interest

Compound Name: HX531

Cat. No.: B1673426 Get Quote

Disclaimer: This document provides guidance on the proper disposal of HX531 based on its

known chemical properties and general laboratory safety protocols. A specific Safety Data

Sheet (SDS) for HX531 is not readily available in the public domain. Therefore, all laboratory

personnel must consult their institution's Environmental Health & Safety (EH&S) department

and adhere to all local, state, and federal regulations before handling or disposing of this

compound.

HX531 is a potent Retinoid X Receptor (RXR) antagonist and requires careful handling to

minimize exposure and environmental contamination. The following procedures are designed

for researchers, scientists, and drug development professionals to manage HX531 waste

safely.

Chemical and Physical Properties of HX531
The following table summarizes the key quantitative data for HX531, collated from various

chemical suppliers.
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Property Value Source

CAS Number 188844-34-0 R&D Systems

Molecular Formula C₂₉H₂₉N₃O₄ R&D Systems

Molecular Weight 483.56 g/mol R&D Systems

Purity ≥98%
R&D Systems, Tocris

Bioscience

Solubility Soluble to 20 mM in DMSO R&D Systems

Storage Store at +4°C R&D Systems

Experimental Protocols for Disposal
The proper disposal of HX531 depends on its form (pure solid, solution, or contaminated

materials). All waste streams containing HX531 must be treated as hazardous chemical waste.

Personal Protective Equipment (PPE)
Due to its potent biological activity, appropriate PPE must be worn at all times when handling

HX531 or its waste.

Gloves: Wear chemically resistant gloves (butyl rubber is recommended when working with

DMSO solutions, as DMSO can penetrate nitrile gloves).[1]

Eye Protection: Use chemical splash goggles.

Lab Coat: A fully buttoned lab coat is mandatory.

Disposal of Pure (Neat) HX531 Solid
Unused or expired pure HX531 solid should be disposed of as follows:

Container: Ensure the compound is in its original, clearly labeled container if possible. If

transferring, use a container compatible with solid chemical waste.
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Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the

contents as "HX531 (CAS: 188844-34-0)".

Collection: Do not mix with other chemical waste.[2] Arrange for collection through your

institution's EH&S department or a licensed hazardous waste disposal service.

Disposal of HX531 in Solution (e.g., in DMSO)
HX531 is commonly dissolved in Dimethyl Sulfoxide (DMSO). DMSO's ability to penetrate the

skin can increase the absorption of dissolved chemicals, necessitating extra caution.[1]

Waste Collection: Collect all liquid waste containing HX531 into a dedicated, sealed, and

compatible hazardous waste container suitable for organic solvents.[1][3]

Segregation: Do not mix HX531 solutions with other waste streams, especially incompatible

materials like strong oxidizing agents, acids, or bases.[1][2]

Labeling: Label the container with "Hazardous Waste" and list all chemical constituents with

their approximate percentages (e.g., "HX531 in DMSO, <1%").[1]

Storage: Store the sealed waste container in a designated and well-ventilated hazardous

waste accumulation area, such as a flammable storage cabinet, until collection.[1][4]

Disposal: Arrange for pickup by your institution's EH&S department. Do not pour down the

drain.[5][6]

Disposal of HX531-Contaminated Solid Waste
This category includes items such as pipette tips, vials, gloves, and other labware that have

come into contact with HX531.

Collection: Place all contaminated solid waste into a designated, puncture-resistant container

or a clearly labeled, sealed bag.[1]

Labeling: Label the container or bag as "Hazardous Waste: Solid waste contaminated with

HX531".
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Storage: Store the sealed container in the designated hazardous waste accumulation area.

[1]

Disposal: Dispose of the waste through your institution's chemical waste program.

Spill Management
In the event of a small spill:

Area Control: Restrict access to the spill area.

Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or

a general-purpose binder.

Collection: Carefully collect the absorbent material and place it into a sealed, labeled

container for disposal as hazardous waste.

Decontamination: Clean the spill area thoroughly.

Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

HX531.
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Start: Identify HX531 Waste

What is the form of the HX531 waste?

Pure (Neat) Solid HX531

 Solid

HX531 in Solution
(e.g., DMSO)

 Liquid

Contaminated Labware
(Gloves, Tips, Vials)

 Contaminated
 Labware

Place in a labeled, sealed
hazardous waste container.

Store in designated hazardous
waste accumulation area.

Collect in a dedicated, sealed
liquid hazardous waste container.

Label with all constituents
and percentages.

Collect in a designated, sealed
solid hazardous waste container.

Arrange for pickup by EH&S or
licensed disposal service.

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of different forms of HX531 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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